![molecular formula C23H19FN2O5S2 B2454909 ethyl 4-({(Z)-[1-(4-fluorobenzyl)-2,2-dioxido-4-oxo-1,4-dihydro-3H-thieno[3,2-c][1,2]thiazin-3-ylidene]methyl}amino)benzoate CAS No. 894681-71-1](/img/structure/B2454909.png)
ethyl 4-({(Z)-[1-(4-fluorobenzyl)-2,2-dioxido-4-oxo-1,4-dihydro-3H-thieno[3,2-c][1,2]thiazin-3-ylidene]methyl}amino)benzoate
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Description
Ethyl 4-({(Z)-[1-(4-fluorobenzyl)-2,2-dioxido-4-oxo-1,4-dihydro-3H-thieno[3,2-c][1,2]thiazin-3-ylidene]methyl}amino)benzoate is a useful research compound. Its molecular formula is C23H19FN2O5S2 and its molecular weight is 486.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on related compounds involves the synthesis and characterization of novel organic molecules with potential biological and industrial applications. For instance, studies have detailed the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, focusing on their antimicrobial activity and docking studies (Spoorthy et al., 2021). Similarly, the synthesis of Schiff base compounds derived from ethyl-4-amino benzoate has been investigated for their optical nonlinear properties, indicating their potential as candidates for optical limiter applications (Abdullmajed et al., 2021).
Antimicrobial and Anticancer Activities
Several studies have focused on the antimicrobial and anticancer properties of synthesized compounds. For example, the discovery of new apoptosis-inducing agents for breast cancer based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate shows significant antiproliferative potential against cancer cell lines (Gad et al., 2020). Another study reported the synthesis of ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate and evaluated its antifungal and antimicrobial susceptibilities, demonstrating the potential use of such compounds in combating microbial infections (Kumar et al., 2016).
Molecular Docking and Optical Properties
Research on related compounds also extends to molecular docking studies to explore their interaction with biological targets and their potential medicinal applications. For instance, novel 2-Chloro-8-Methoxy-3-Aryl-[1,3] Benzoxazine Derivatives have been synthesized, showing significant antibacterial ability and insights into their mechanism of action through molecular docking studies (Shakir et al., 2020). Additionally, the optical properties of compounds, such as those derived from ethyl-4-amino benzoate, highlight their application in fields requiring materials with specific optical characteristics (Abdullmajed et al., 2021).
properties
IUPAC Name |
ethyl 4-[[(Z)-[1-[(4-fluorophenyl)methyl]-2,2,4-trioxothieno[3,2-c]thiazin-3-ylidene]methyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19FN2O5S2/c1-2-31-23(28)16-5-9-18(10-6-16)25-13-20-21(27)22-19(11-12-32-22)26(33(20,29)30)14-15-3-7-17(24)8-4-15/h3-13,25H,2,14H2,1H3/b20-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNXNPFJAKQOETH-MOSHPQCFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CC=C(C=C1)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19FN2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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